
A Technical Guide to the Physical Properties of
Br-PEG4-OH

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Br-PEG4-OH

Cat. No.: B1667892 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 1-

Bromo-4-hydroxy-tetraethylene glycol (Br-PEG4-OH). The information is compiled from various

chemical suppliers and databases to assist researchers and professionals in drug development

and other scientific fields.

Core Physical Properties
Br-PEG4-OH is a bifunctional molecule featuring a terminal bromide and a hydroxyl group,

connected by a flexible tetraethylene glycol linker. These functional groups make it a valuable

building block in chemical synthesis, particularly in the construction of Proteolysis Targeting

Chimeras (PROTACs) and other complex molecules. Its physical characteristics are crucial for

handling, reaction setup, and purification.

Quantitative Physical Data
The following table summarizes the key quantitative physical properties of Br-PEG4-OH. It is

important to note that some of these values are predicted based on computational models and

may vary slightly from experimentally determined values.
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Property Value Source(s)

Molecular Weight 257.12 g/mol [1][2][3][4]

Chemical Formula C₈H₁₇BrO₄ [1][2][4]

Density (Predicted) 1.350 ± 0.06 g/cm³ [2][5]

Boiling Point (Predicted) 321.7 ± 27.0 °C at 760 mmHg [2]

Exact Mass 256.0310 g/mol [1][4]

Qualitative Physical Properties
Property Description Source(s)

Appearance
Colorless to light yellow oily

liquid.
[2][6][7]

Solubility
Soluble in water and organic

solvents.
[6]

Stability
Stable, but may be sensitive to

light.
[6]

Storage

For short-term storage (days to

weeks), keep dry, dark, and at

0 - 4 °C. For long-term storage

(months to years), store at -20

°C.

[4]

Chemical Structure and Key Properties
The following diagram illustrates the chemical structure of Br-PEG4-OH and highlights its key

physical properties.
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Br-PEG4-OH: Structure and Physical Properties

Br-PEG4-OH

Physical Properties

Br-CH₂CH₂-O-CH₂CH₂-O-CH₂CH₂-O-CH₂CH₂-OH

Molecular Weight

257.12 g/mol

Chemical Formula

C₈H₁₇BrO₄

Density (Predicted)

1.350 ± 0.06 g/cm³

Boiling Point (Predicted)

321.7 ± 27.0 °C

Appearance

Colorless to Light Yellow Liquid

Click to download full resolution via product page

Caption: Chemical structure and key physical properties of Br-PEG4-OH.

Experimental Protocols for Determination of
Physical Properties
While specific experimental protocols for Br-PEG4-OH are not readily available in the public

domain, standard methodologies for determining the physical properties of liquid organic

compounds are well-established. The following outlines general procedures that can be

adapted for the characterization of Br-PEG4-OH.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a liquid like Br-PEG4-OH, a common and effective method is the use of a Thiele

tube or a simple distillation apparatus.

Workflow for Boiling Point Determination using a Thiele Tube:
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Start

Prepare Sample:
- Place a small amount of Br-PEG4-OH in a fusion tube.

- Insert an inverted capillary tube.

Assemble Apparatus:
- Attach the fusion tube to a thermometer.

- Place the assembly in a Thiele tube containing heat-stable oil.

Heat the Thiele tube gently.

Observe for a continuous stream of bubbles from the capillary tube.

Remove heat and allow to cool slowly.

Record the temperature at which the liquid enters the capillary tube.
This is the boiling point.

End

Click to download full resolution via product page

Caption: Workflow for determining the boiling point of a liquid using the Thiele tube method.

Key Steps:
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Sample Preparation: A small amount of the liquid is placed in a fusion tube, and a capillary

tube, sealed at one end, is inverted into the liquid.

Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is

immersed in a Thiele tube filled with a high-boiling point oil (e.g., mineral oil or silicone oil).

Heating: The side arm of the Thiele tube is gently heated, which ensures uniform

temperature distribution through convection currents.

Observation: As the temperature rises, air trapped in the capillary tube will be expelled, and

eventually, a steady stream of vapor bubbles from the sample will emerge from the capillary

tip.

Cooling and Measurement: The heat source is removed, and the apparatus is allowed to

cool. The temperature at which the liquid is drawn back into the capillary tube is recorded as

the boiling point.

Determination of Density
The density of a liquid is its mass per unit volume. A straightforward and accurate method for

determining the density of a liquid like Br-PEG4-OH involves the use of a pycnometer or, more

simply, a calibrated micropipette and an analytical balance.

Key Steps:

Mass of Empty Container: The mass of a clean, dry container (e.g., a small volumetric flask

or vial) is accurately measured on an analytical balance.

Volume of Liquid: A precise volume of Br-PEG4-OH is dispensed into the container using a

calibrated micropipette.

Mass of Container and Liquid: The mass of the container with the liquid is measured.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty

container. The density is then calculated by dividing the mass of the liquid by its volume.

Determination of Solubility

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/product/b1667892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The solubility of Br-PEG4-OH in various solvents can be determined qualitatively.

Key Steps:

Solvent Addition: A small, measured amount of Br-PEG4-OH is placed in a test tube.

Solute Addition: A specific volume of the solvent to be tested is added.

Mixing: The mixture is agitated (e.g., by vortexing) to ensure thorough mixing.

Observation: The mixture is observed to see if the Br-PEG4-OH dissolves completely to form

a homogeneous solution. This can be repeated with increasing amounts of solute to estimate

the solubility limit.

This guide provides a foundational understanding of the physical properties of Br-PEG4-OH.

For critical applications, it is recommended that these properties be confirmed experimentally

under the specific conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1667892#what-are-the-physical-properties-of-br-
peg4-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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